Cas no 58886-81-0 (Cyclohexanepropanenitrile, 1-formyl-)

• Product Name: Cyclohexanepropanenitrile, 1-formyl-
• CAS No: 58886-81-0
• Molecular Formula: C₁₀H₁₅NO
• Molecular Weight: 165.2322
• CID: 340527
• PubChem ID: 11182811

Cyclohexanepropanenitrile, 1-formyl- Properties

Names and Identifiers

• Cyclohexanepropanenitrile, 1-formyl-
• 1-(2-cyanoethyl)-1-formylcyclohexane
• 3-(1-formylcyclohexyl)propanenitrile
• EN300-76729
• ZVVHVOKGEPWABZ-UHFFFAOYSA-N
• SCHEMBL1602313
• 58886-81-0
• AKOS022637070
• DTXSID80457876
• Z1190322501

• InChIKey： ZVVHVOKGEPWABZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO/c11-8-4-7-10(9-12)5-2-1-3-6-10/h9H,1-7H2
• SMILES： C(C1(CCC#N)CCCCC1)=O

Computed Properties

• Exact Mass: 165.11545
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.115364102g/mol
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles